Cas no 1190963-83-7 (4,4'-[(2,5-Dimethoxy-1,4-phenylene)di-2,1-ethynediyl]dibenzaldehyde)

• Product Name: 4,4'-[(2,5-Dimethoxy-1,4-phenylene)di-2,1-ethynediyl]dibenzaldehyde
• CAS No: 1190963-83-7
• MF: C₂₆H₁₈O₄
• MW: 394.418727397919
• CID: 4466205
• PubChem ID: 132489896
• Update Time: 2025-08-05

4,4'-[(2,5-Dimethoxy-1,4-phenylene)di-2,1-ethynediyl]dibenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4,4'-[(2,5-dimethoxy-1,4-phenylene)di-2,1-ethynediyl]bis-
• 4,4'-[(2,5-Dimethoxy-1,4-phenylene)di-2,1-ethynediyl]dibenzaldehyde
• 4,4'-((2,5-Dimethoxy-1,4-phenylene)bis(ethyne-2,1-diyl))dibenzaldehyde
• MFCD32667011
• CS-0110477
• SCHEMBL22733512
• 4,4'-[(2,5-dimethoxy-1,4-phenylene)di-2,1-ethynediyl]bis-[benzaldehyde]
• [Benzaldehyde, 4,4'-[(2,5-dimethoxy-1,4-phenylene)di-2,1-ethynediyl]bis-]
• E81331
• YSZC436
• BS-46888
• 1190963-83-7
• 4-[2-[4-[2-(4-formylphenyl)ethynyl]-2,5-dimethoxyphenyl]ethynyl]benzaldehyde
• 4-(2-{4-[2-(4-formylphenyl)ethynyl]-2,5-dimethoxyphenyl}ethynyl)benzaldehyde

• Inchi： 1S/C26H18O4/c1-29-25-15-24(14-12-20-5-9-22(18-28)10-6-20)26(30-2)16-23(25)13-11-19-3-7-21(17-27)8-4-19/h3-10,15-18H,1-2H3
• InChI Key： YMJXJLJMESXVTN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#CC2C=CC(C=O)=CC=2)C(=CC=1C#CC1C=CC(C=O)=CC=1)OC

Computed Properties

• Exact Mass: 394.12050905g/mol
• Monoisotopic Mass: 394.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 52.6Ų

Additional information on 4,4'-[(2,5-Dimethoxy-1,4-phenylene)di-2,1-ethynediyl]dibenzaldehyde

Research Briefing on 4,4'-[(2,5-Dimethoxy-1,4-phenylene)di-2,1-ethynediyl]dibenzaldehyde (CAS: 1190963-83-7)

4,4'-[(2,5-Dimethoxy-1,4-phenylene)di-2,1-ethynediyl]dibenzaldehyde (CAS: 1190963-83-7) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique conjugated structure featuring ethynediyl and aldehyde functional groups, has shown promising potential in various applications, including drug discovery, materials science, and molecular imaging. Recent studies have explored its utility as a building block for the synthesis of complex molecular architectures and its role in modulating biological pathways.

The compound's structural features make it particularly valuable for the development of novel therapeutics and diagnostic agents. Its extended π-conjugated system and reactive aldehyde groups allow for facile derivatization, enabling researchers to tailor its properties for specific applications. Recent work has focused on leveraging these characteristics to design targeted drug delivery systems and fluorescent probes for cellular imaging. The presence of dimethoxy groups further enhances its solubility and stability, making it suitable for a range of experimental conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 4,4'-[(2,5-Dimethoxy-1,4-phenylene)di-2,1-ethynediyl]dibenzaldehyde as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that derivatives of this compound exhibited high binding affinity and selectivity for specific PPIs involved in cancer progression. These findings highlight its potential as a scaffold for developing next-generation anticancer agents.

Another notable application of this compound was reported in a 2024 ACS Applied Materials & Interfaces article, where it was incorporated into organic electronic materials for biosensing applications. The researchers utilized its conjugated backbone to create highly sensitive electrochemical sensors capable of detecting biomarkers at ultralow concentrations. This advancement opens new avenues for point-of-care diagnostics and real-time monitoring of disease biomarkers.

Ongoing research continues to explore the full potential of 4,4'-[(2,5-Dimethoxy-1,4-phenylene)di-2,1-ethynediyl]dibenzaldehyde. Current efforts are directed toward optimizing its synthetic routes to improve yield and purity, as well as expanding its applications in photodynamic therapy and targeted drug delivery. With its versatile chemistry and demonstrated biological activity, this compound remains at the forefront of innovation in chemical biology and pharmaceutical sciences.